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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B093597 Get Quote

An In-depth Technical Guide to 2-Bromonaphthalene

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Bromonaphthalene, tailored for researchers, scientists, and professionals in drug

development. It covers its fundamental characteristics, reactivity, and key experimental

procedures.

Core Chemical and Physical Properties
2-Bromonaphthalene is a halogenated aromatic hydrocarbon characterized by a bromine

atom attached to the second position of a naphthalene ring system.[1][2] It presents as a white

to off-white or pale yellow crystalline solid at room temperature.[3][4][5] This compound is a

vital intermediate in the synthesis of pharmaceuticals, dyes, and advanced materials for

organic electronics, such as OLEDs and OFETs.[3][6][7]

Identifiers and Molecular Characteristics
The fundamental identifiers and molecular properties of 2-Bromonaphthalene are summarized

below.
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Property Value Citations

CAS Number 580-13-2 [4][6][8]

Molecular Formula C₁₀H₇Br [5][6][8]

Molecular Weight 207.07 g/mol [4][6][8]

EINECS Number 209-452-5 [3][9]

InChI Key
APSMUYYLXZULMS-

UHFFFAOYSA-N
[8]

SMILES String Brc1ccc2ccccc2c1 [8]

Physical and Spectroscopic Data
The physical properties of 2-Bromonaphthalene are detailed in the following table. The

compound is sparingly soluble in water but soluble in organic solvents like methanol, ethanol,

ether, benzene, and chloroform.[2][8][10]

Property Value Citations

Appearance
White to pale yellow crystalline

solid/powder
[3][4][5]

Melting Point 52-59 °C [6][8][9][10][11][12]

Boiling Point 281-282 °C at 760 mmHg [3][8][9][10]

Density ~1.481 - 1.605 g/cm³ [3][9][10][11]

Flash Point >113 °C (>230 °F) [3][10]

Vapor Pressure 0.00565 mmHg at 25 °C [10][13]

Solubility in Methanol 50 mg/mL [3][8]

Infrared Spectrum Conforms to structure [3]

Proton NMR Spectrum Conforms to structure [3]
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Chemical Reactivity and Synthesis
The bromine atom at the 2-position imparts significant reactivity, making 2-Bromonaphthalene
a versatile building block in organic synthesis.[2] It readily participates in a variety of coupling

reactions and can be used to form organometallic reagents.

Key Reactions
Palladium-Catalyzed Cross-Coupling Reactions: 2-Bromonaphthalene is an excellent

substrate for Suzuki-Miyaura cross-coupling reactions to form biaryl compounds.[5][8] It also

participates in other cross-coupling reactions like the Buchwald-Hartwig amination. The

reactivity at the C2 (β) position can differ from the C1 (α) position due to electronic and steric

effects.[14]

Nucleophilic Aromatic Substitution (SNAr): The C2 position is generally more reactive in

SNAr reactions compared to the C1 position.[14] This is attributed to the greater stabilization

of the Meisenheimer intermediate.[14] A notable example is its reaction with cuprous cyanide

to yield 2-cyanonaphthalene.[5]

Grignard Reagent Formation: Like many aryl bromides, 2-Bromonaphthalene can react with

magnesium to form the corresponding Grignard reagent, 2-naphthylmagnesium bromide,

which is a powerful nucleophile for forming new carbon-carbon bonds.[14]

Synthesis Pathway Visualization
The synthesis of 2-Bromonaphthalene can be achieved from 2-naphthol (β-naphthol). The

following diagram illustrates a general workflow for this transformation.
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General Workflow for 2-Bromonaphthalene Synthesis

Reactants

Process
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Aqueous Workup
(NaOH wash)

Cooling
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(Alumina)

Drying over MgSO4
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Solvent Evaporation
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Catalytic Cycle of Suzuki-Miyaura Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b093597?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/580-13-2/
https://www.guidechem.com/encyclopedia/2-bromonaphthalene-dic113036.html
http://www.sonalplasrubind.com/2-bromonaphthalene-3238054.html
http://www.sonalplasrubind.com/2-bromonaphthalene-3238054.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromonaphthalene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9781951.htm
https://www.ossila.com/products/2-bromonaphthalene
https://www.nbinno.com/other-organic-chemicals/2-bromonaphthalene-a-key-intermediate-for-organic-synthesis-and-advanced-materials-wp
https://www.sigmaaldrich.com/HK/zh/product/aldrich/183644
https://www.chemsynthesis.com/base/chemical-structure-18088.html
https://www.chembk.com/en/chem/2-Bromonaphthalene
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-bromonaphthalene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C580132&Mask=400
https://www.chemindex.com/580-13-2-cas.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Reactivity_of_1_Bromonaphthalene_and_2_Bromonaphthalene.pdf
https://www.benchchem.com/product/b093597#physical-and-chemical-properties-of-2-bromonaphthalene
https://www.benchchem.com/product/b093597#physical-and-chemical-properties-of-2-bromonaphthalene
https://www.benchchem.com/product/b093597#physical-and-chemical-properties-of-2-bromonaphthalene
https://www.benchchem.com/product/b093597#physical-and-chemical-properties-of-2-bromonaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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